![molecular formula C20H16BrN3O3S B2497642 2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide CAS No. 921056-57-7](/img/structure/B2497642.png)
2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Research on similar compounds, such as pyridazinone derivatives, has shown that the synthesis of such molecules often involves multi-step chemical reactions, including the use of bromophenyl and acetamide groups as key functional components. These compounds are synthesized for their potential as cardio-active agents, demonstrating the versatility of their chemical structure in pharmaceutical development (Imran & Abida, 2016).
Scientific Research Applications
Antimicrobial Activity
Research on derivatives of the compound under discussion has shown promising antimicrobial activities. For instance, a study by Fahim and Ismael (2019) investigated the antimicrobial properties of novel sulphonamide derivatives related to the compound. They found that certain derivatives exhibited high activity against various strains, indicating potential use in antimicrobial therapies.
Anti-Cancer Activity
Several studies have focused on the anti-cancer potential of related compounds. A study by Hammam et al. (2005) explored fluoro-substituted benzo[b]pyran derivatives, which showed significant anti-lung cancer activity. Similarly, Shams et al. (2010) found that polyfunctionally substituted heterocyclic compounds derived from related acetamides exhibited high inhibitory effects against various human cancer cell lines.
Antioxidant Activity
Compounds related to 2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide have been studied for their antioxidant properties. For example, Chkirate et al. (2019) synthesized novel pyrazole-acetamide derivatives, which demonstrated significant antioxidant activity in vitro.
Enzyme Inhibition
Some derivatives of the compound have shown potential as enzyme inhibitors. Abbasi et al. (2019) synthesized sulfonamide derivatives with both benzodioxane and acetamide moieties, which exhibited substantial inhibitory activity against alpha-glucosidase and acetylcholinesterase.
Antibacterial and Antifungal Properties
Research has also highlighted the antibacterial and antifungal capabilities of related compounds. Darwish et al. (2014) synthesized novel thiazole, pyridone, pyrazole, and chromene derivatives bearing a sulfonamide moiety, which showed promising results in inhibiting bacterial and fungal growth.
properties
IUPAC Name |
2-[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrN3O3S/c21-14-3-1-13(2-4-14)16-6-8-20(24-23-16)28-12-19(25)22-15-5-7-17-18(11-15)27-10-9-26-17/h1-8,11H,9-10,12H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGMNGDJXBMFXQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C(C=C3)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.